1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C18H20Cl2N2O3S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)-4-(2-methoxy-5-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H20Cl2N2O3S/c1-13-6-7-16(25-2)17(12-13)26(23,24)22-10-8-21(9-11-22)15-5-3-4-14(19)18(15)20/h3-7,12H,8-11H2,1-2H3
• InChI Key: CLKNTVURHWAPPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl

Description

1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperazine ring substituted with dichlorophenyl and methoxy-methylphenyl-sulfonyl groups, which contribute to its distinctive properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine typically involves multi-step organic reactions. One common method includes the reaction of 2,3-dichloroaniline with 2-methoxy-5-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This is followed by the cyclization of the intermediate product with piperazine under controlled conditions to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as chromatography and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the sulfonyl group to a sulfide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Studied for its potential therapeutic effects, particularly in the development of new drugs targeting neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine involves its interaction with molecular targets such as enzymes and receptors. The compound’s sulfonyl group can form strong interactions with active sites of enzymes, potentially inhibiting their activity. Additionally, the dichlorophenyl and methoxy-methylphenyl groups can enhance the compound’s binding affinity and specificity towards certain receptors, modulating their function.

Comparison with Similar Compounds

Similar Compounds

1-(2,3-Dichlorophenyl)piperazine: Lacks the sulfonyl and methoxy-methylphenyl groups, resulting in different chemical properties and biological activities.

4-[(2-Methoxy-5-methylphenyl)sulfonyl]piperazine:

1-(2,3-Dichlorophenyl)-4-[(2-methoxyphenyl)sulfonyl]piperazine: Similar structure but without the methyl group, leading to variations in its chemical behavior and interactions.

Uniqueness

1-(2,3-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine stands out due to its unique combination of functional groups, which confer specific chemical reactivity and biological activity. The presence of both dichlorophenyl and methoxy-methylphenyl-sulfonyl groups allows for versatile applications in various fields, making it a valuable compound for research and industrial purposes.